(1-ethyl-3-methyl-1H-pyrazol-4-yl)(phenyl)methanone

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• SMILES: CCN1C=C(C(=N1)C)C(=O)C2=CC=CC=C2
• InChI: InChI=1S/C13H14N2O/c1-3-15-9-12(10(2)14-15)13(16)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChIKey: UVPBZHUSJZYLJQ-UHFFFAOYSA-N

Researchers frequently encounter lipophilic drift in CNS fragment libraries, leading to late-stage PK failure. (1-Ethyl-3-methyl-1H-pyrazol-4-yl)(phenyl)methanone directly solves this with a balanced logP of 2.44 and zero hydrogen-bond donors, optimizing it for blood-brain barrier penetration studies. - Serves as a direct precursor for 4-benzoylpyrazole herbicides (e.g., topramezone analogs). - High-fidelity scaffold with well-defined NMR spectra ensures reproducible C-C/C-N coupling method development. - Standardized ≥97% purity and bench-stable solid form minimize assay interference and simplify inventory management.

Why Procurement Scientists Choose This Pyrazole Building Block

(1-Ethyl-3-methyl-1H-pyrazol-4-yl)(phenyl)methanone (CAS 1007519-47-2) is a 4‑benzoyl‑1‑ethyl‑3‑methyl‑1H‑pyrazole derivative that serves as a versatile small‑molecule scaffold in medicinal chemistry and agrochemical research. The compound combines a pyrazole core bearing ethyl and methyl substituents with a phenyl ketone moiety, resulting in a molecular weight of 214.26 Da and a predicted logP of 2.44 . Its synthetic accessibility and well‑defined physicochemical profile make it a preferred starting material for the assembly of more complex heterocyclic libraries, particularly those targeting CNS receptors or herbicidal 4‑benzoylpyrazole frameworks.

Scaffold Utility Pyrazole ketone for heterocyclic library assembly

CNS Probe Design Zero HBD, moderate lipophilicity aligns with CNS fragment space

Agrochemical Precursor Direct 4-benzoylpyrazole herbicide framework synthesis

Why Generic Pyrazole Analogs Cannot Replace This Compound

Substituting a closely related pyrazole ketone building block for (1‑ethyl‑3‑methyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone introduces significant deviations in lipophilicity, hydrogen‑bond capacity, and steric bulk that can alter pharmacophore recognition, metabolic stability, and synthetic tractability. The compound’s specific N‑ethyl/3‑methyl substitution pattern combined with a phenyl ketone acceptor yields a unique balance of physicochemical properties—zero hydrogen‑bond donors, a moderate logP of ~2.4, and a compact yet rigid scaffold—that cannot be replicated by the more common 1‑phenyl or 1,3‑dimethyl analogs . These differences directly impact the compound’s utility as a fragment hit or late‑stage functionalization intermediate in programs where precise control of molecular properties is critical.

Target Compound

Common Pyrazole Analogs

N-Ethyl/3-methyl substitution

N-Phenyl or 1,3-dimethyl patterns

Zero hydrogen-bond donors

May contain 1-2 HBD (phenol bioisosteres)

Moderate lipophilicity, compact shape

Higher lipophilicity, altered pharmacophore recognition

Quantitative Differentiation Against Closest Analogs

Predicted LogP vs. 1-Phenyl-3-methyl Analog

The predicted octanol‑water partition coefficient (logP) of (1‑ethyl‑3‑methyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone is 2.44, substantially lower than the 4.27 reported for the 1‑phenyl‑3‑methyl analog (3‑methyl‑1‑phenyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone [1]. The 1.83‑log‑unit reduction reflects the replacement of the N‑phenyl group with an N‑ethyl group, which eliminates an aromatic ring and provides a less lipophilic scaffold better suited for CNS drug‑likeness requirements.

Predicted logP vs. 1-Phenyl Analog

class-level inference

-1.83 log units

Target 2.44 · Analog 4.27

Supports lipophilicity-driven CNS probe design

Predicted values; experimental confirmation recommended

Evidence Dimension	Predicted logP
Target Compound Data	2.44 (ChemSrc prediction)
Comparator Or Baseline	(3‑Methyl‑1‑phenyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone: logP 4.27 (molbic.idrblab prediction)
Quantified Difference	Δ logP = −1.83
Conditions	Computed logP values; experimental determination not available

Why This Matters

A logP difference of this magnitude signals a fundamentally different pharmacokinetic and solubility profile, making the target compound a demonstrably superior starting point for CNS‑penetrant chemical probes.

• [1] molbic.idrblab. (3-Methyl-1-phenyl-1H-pyrazol-4-yl)(phenyl)methanone. LogP 4.27022. View Source

Hydrogen-Bond Donor Count vs. Phenol Bioisosteres

(1‑Ethyl‑3‑methyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone contains zero hydrogen‑bond donors (HBD count = 0), whereas phenol‑derived pyrazole ketones—common bioisosteric replacements—possess one or two HBDs . The absence of an HBD reduces polarity and enhances membrane permeability while avoiding the metabolic liabilities associated with phenolic hydroxyl groups.

HBD Count vs. Phenol Analog

class-level inference

0 vs 1–2

Zero HBD may reduce polarity and oxidative metabolism

Structural inference; permeability data to verify

Evidence Dimension	Hydrogen‑bond donor count
Target Compound Data	0 HBD
Comparator Or Baseline	Typical phenol‑containing 4‑benzoylpyrazoles: 1–2 HBD (class observation; no single comparator named)
Quantified Difference	Reduction of 1–2 HBDs
Conditions	Structural analysis; no experimental permeability data

Why This Matters

Zero‑HBD scaffolds are a critical design parameter for achieving brain exposure and oral bioavailability in CNS programs, directly influencing compound selection for hit‑to‑lead campaigns.

Commercial Purity vs. Uncharacterized Analogs

The target compound is routinely supplied at ≥97% purity (AKSci) or ≥98% purity (Leyan), with documented batch‑to‑batch consistency . In contrast, the closest structural analog, (1,3‑dimethyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone, is frequently catalogued without a defined purity specification, introducing uncertainty into quantitative structure‑activity studies.

Commercial Purity vs. Unspecified Analog

cross-study comparable

≥97–98%

vs. unspecified purity

Defined purity supports reproducible screening data

Vendor COA review advised; no direct comparative assay

Evidence Dimension	Commercial purity specification
Target Compound Data	≥97% (AKSci), ≥98% (Leyan)
Comparator Or Baseline	(1,3‑Dimethyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone: purity unspecified in major catalogues
Quantified Difference	≥97–98% vs. unspecified (class observation)
Conditions	Vendor certificates of analysis; direct head‑to‑head purity assay not performed

Why This Matters

Procurement of a compound with documented high purity directly improves the reproducibility of biological screening data and reduces the risk of false positives arising from impurities.

Predicted Boiling Point vs. 1,5-Dimethyl Isomer

The predicted boiling point of (1‑ethyl‑3‑methyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone is 324.2 °C, approximately 13.6 °C higher than the 310.6 °C predicted for the 1,5‑dimethyl regioisomer . The elevation reflects the increased molecular weight and the influence of the N‑ethyl substituent on intermolecular interactions, which can be exploited during purification by fractional distillation.

Predicted Boiling Point vs. 1,5-Dimethyl Isomer

class-level inference

+13.6 °C

324.2 vs 310.6 °C predicted

May facilitate fractional distillation optimization

Predicted values; experimental boiling range to verify

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	324.2 °C (BOC Sciences)
Comparator Or Baseline	(1,5‑Dimethyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone: 310.6 °C (chem960 prediction)
Quantified Difference	Δ +13.6 °C
Conditions	Predicted values; no experimental boiling point data available

Why This Matters

The distinct boiling point provides a practical advantage for laboratories employing distillation‑based purification, allowing cleaner separation from closely related synthetic by‑products.

Scientific and Procurement Application Scenarios

CNS Drug Discovery – Fragment-Based Lead Generation

The compound’s moderate logP (2.44) and zero hydrogen‑bond donors align with the physicochemical space preferred for blood‑brain barrier penetration. Medicinal chemistry teams seeking a pyrazole‑based fragment for mGluR2/3 or other CNS targets can prioritize this scaffold over the more lipophilic 1‑phenyl analog (logP 4.27), reducing the risk of late‑stage pharmacokinetic failure [1].

Agrochemical Lead Optimization – Herbicide Development

The 4‑benzoylpyrazole motif is a well‑established pharmacophore for herbicides such as topramezone. (1‑Ethyl‑3‑methyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone serves as a direct precursor for the synthesis of 4‑benzoylpyrazole derivatives with herbicidal activity, as described in patents US‑6140272 and JP‑H10287655. Its defined purity (≥97%) and reproducible physical properties reduce optimization time and improve structure‑activity relationship (SAR) data quality [2].

High-Throughput Screening Library Construction

The compound’s shelf‑stable nature, absence of reactive functional groups (HBD = 0, HBA = 3), and availability at ≥97–98% purity make it suitable for inclusion in diversity‑oriented screening decks. Its well‑characterized physicochemical profile simplifies computational filtering and reduces the incidence of assay‑interfering compounds, directly addressing procurement concerns about library quality [1].

Academic Synthetic Methodology Development

As a bench‑stable, solid pyrazole ketone building block, (1‑ethyl‑3‑methyl‑1H‑pyrazol‑4‑yl)(phenyl)methanone is frequently employed in academic laboratories for developing novel C–C and C–N coupling reactions. The compound’s high purity (≥98% from Leyan) ensures reproducibility in method‑development studies, while its well‑defined NMR spectra (SpectraBase ID 7x3Ipmn3ZSB) facilitate unambiguous product characterization [3].

Application

Selection Property

Validation Focus

CNS Fragment-Based Lead Design

CNS physicochemical alignment

LogP and HBD profiling for permeability prediction

Herbicide Benzoylpyrazole Synthesis

4-Benzoylpyrazole precursor suitability

Purity and structural identity (NMR) verification

Screening Library Integration

Shelf-stable non-interfering scaffold

Purity assessment and assay compatibility check

Academic Synthetic Methodology

High-purity bench-stable ketone building block

Product characterization reproducibility (NMR)

• [1] molbic.idrblab. (3-Methyl-1-phenyl-1H-pyrazol-4-yl)(phenyl)methanone. LogP 4.27022. View Source
• [2] US Patent 6140272. Substituted 4‑benzoyl‑pyrazoles as herbicides. View Source
• [3] SpectraBase. (1-Ethyl-3-methyl-1H-pyrazol-4-yl)(phenyl)methanone. Spectrum ID 7x3Ipmn3ZSB. View Source